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Compound of Interest

Compound Name: sodium;2-chloroacetate

Cat. No.: B7821724

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis,

applications, and safety information for sodium 2-chloroacetate (CAS 3926-62-3). The

information is compiled from various scientific and safety data sources to support research and

development activities.

Physicochemical Properties
Sodium 2-chloroacetate is the sodium salt of chloroacetic acid. It presents as a white, water-

soluble, crystalline powder.[1][2][3] It is a versatile chemical intermediate widely used in organic

synthesis.[4][5]

Table 1: Physicochemical Properties of Sodium 2-Chloroacetate
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Property Value Source(s)

CAS Number 3926-62-3 [4][6]

Molecular Formula C₂H₂ClNaO₂ [2][4][6]

Molecular Weight 116.48 g/mol [1][2][6]

Appearance
White to off-white crystalline

powder
[1][2][7]

Odor Pungent [1][7]

Melting Point 199 °C (decomposition) [8]

170 °C [1][7]

Decomposes slowly at 150 °C [1][2][7]

Boiling Point Not available / Decomposes [1][6]

Density 1.401 g/cm³ (25 °C) [3]

Solubility in Water 820 g/L (20 °C) [1][6]

850 g/L (20 °C) [2]

440 g/L (20 °C) [9]

Solubility (Other)
Insoluble in Alcohol, Ether,

Acetone, Chloroform
[1]

pH 4.5 - 9.0 (50 g/L at 20 °C) [8]

4.5 - 4.9 (50 g/L at 20 °C) [1]

6.6 [6]

Vapor Pressure <0.1 hPa (20 °C) [8]

0.865 mm Hg (25 °C) [1]

Flash Point 270 °C (518 °F) [1][6][8]

Stability
Stable at normal temperatures

and pressures
[1][7]
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Synthesis and Manufacturing
The predominant industrial synthesis of sodium 2-chloroacetate is achieved through the

neutralization of chloroacetic acid with an alkali such as sodium hydroxide or sodium

carbonate.[2][3][4]

Experimental Protocol: Neutralization of Chloroacetic
Acid
This protocol describes a common laboratory-scale synthesis.

Materials:

Chloroacetic Acid (ClCH₂COOH)

Sodium Hydroxide (NaOH) or Sodium Carbonate (Na₂CO₃)

Water (H₂O)

Isoamylol (optional, as solvent)

Reaction kettle or flask with stirring and temperature control

Procedure:

Preparation: A solution of chloroacetic acid is prepared in a suitable solvent, often water.

Alternatively, for some industrial processes, a higher boiling point solvent like isoamylol is

used.[8]

Neutralization: A stoichiometric amount of sodium hydroxide or sodium carbonate solution is

added portion-wise to the chloroacetic acid solution while stirring. The reaction is exothermic,

and the temperature should be controlled, typically kept below 50°C in aqueous systems, to

minimize the hydrolysis of chloroacetic acid to glycolic acid.[4] If using sodium carbonate, the

evolution of carbon dioxide gas will be observed.[10]

Reaction Completion: The mixture is stirred for a set period (e.g., 30-60 minutes) after the

addition is complete to ensure full neutralization.[10] The pH can be monitored to confirm the

reaction endpoint.
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Purification & Isolation: The resulting solution is filtered to remove any impurities.[4] The

sodium chloroacetate product is then isolated from the solution, typically through

crystallization, followed by drying.[4] In processes using a non-aqueous solvent, the product

may precipitate and can be collected by filtration.[8]

Industrial Synthesis of Sodium 2-Chloroacetate
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Caption: Workflow for the industrial synthesis of Sodium 2-Chloroacetate.
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Chemical Reactivity and Applications
Sodium 2-chloroacetate is a versatile alkylating agent. The reactive chloro- and carboxylate

functional groups allow it to readily undergo nucleophilic substitution reactions, where the

chloride is displaced by nucleophiles like amines, thiols, and alkoxides.[3][4] This reactivity is

fundamental to its use as a key building block in organic synthesis.[4]

Key Applications Include:

Carboxymethyl Cellulose (CMC) Production: Used to convert cellulose into CMC, a widely

used polymer in food, pharmaceuticals, and material science.[3][4]

Herbicide Synthesis: A critical precursor for herbicides like glyphosate and benazoline. The

salt itself is also used as a contact herbicide.[1][3][4]

Thioglycolic Acid Production: Reacts with sodium hydrosulfide to produce thioglycolic acid,

which is used in cosmetics and as a chemical intermediate.[3][4]

Pharmaceutical and Dye Synthesis: An intermediate in the production of various

pharmaceuticals, dyes, and other organic chemicals.[2][5]

Biochemical Research: Employed to carboxymethylate cysteine residues in proteins for

structural analysis.[4]

Applications of Sodium 2-Chloroacetate as a Chemical Intermediate

Synthetic Products
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Caption: Role of Sodium 2-Chloroacetate as a precursor in chemical synthesis.

Experimental Protocols
This protocol is adapted from methods using cellulose from various sources.[9][11][12]

Materials:

Cellulose (e.g., from cotton pulp, agricultural waste)

Sodium Hydroxide (NaOH)

Sodium 2-Chloroacetate (ClCH₂COONa)

Isopropyl Alcohol (or other suitable solvent like ethanol/isobutanol mixture)

Methanol (for washing)

Acetic Acid (for neutralization)

Procedure:

Alkalization: Disperse a known amount of cellulose (e.g., 5 g) in a solvent (e.g., 80 mL of

isopropyl alcohol). Add a specific concentration of NaOH solution (e.g., 10 mL of 20-40%

NaOH) to the slurry.[11] Allow the mixture to react for a set time (e.g., 1 hour) at a controlled

temperature (e.g., 40-60 °C) in a shaking water bath to form alkali cellulose.[11]

Carboxymethylation (Etherification): Add a specified amount of sodium 2-chloroacetate

powder (e.g., 3-6 g) to the alkali cellulose slurry.[11][13] Continue the reaction with stirring for

an extended period (e.g., 2-3 hours) at a controlled temperature (e.g., 55-60 °C).[9][13]

Neutralization and Purification: After the reaction, cool the mixture and neutralize the excess

NaOH with acetic acid.[14]

Isolation: Filter the solid product. Wash the crude CMC product multiple times with aqueous

methanol (e.g., 80% methanol) to remove byproducts like sodium chloride and sodium

glycolate.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7048337/
https://www.cellulosechemtechnol.ro/pdf/CCT7-8(2017)/p.665-672.pdf
https://www.ijcea.org/papers/347-CA425.pdf
https://www.cellulosechemtechnol.ro/pdf/CCT7-8(2017)/p.665-672.pdf
https://www.cellulosechemtechnol.ro/pdf/CCT7-8(2017)/p.665-672.pdf
https://www.cellulosechemtechnol.ro/pdf/CCT7-8(2017)/p.665-672.pdf
https://www.researchgate.net/publication/318092826_Synthesis_of_sodium_carboxymethyl_cellulose_using_bleached_crude_cellulose_fractionated_from_cornstalk
https://pmc.ncbi.nlm.nih.gov/articles/PMC7048337/
https://www.researchgate.net/publication/318092826_Synthesis_of_sodium_carboxymethyl_cellulose_using_bleached_crude_cellulose_fractionated_from_cornstalk
https://cellulosechemtechnol.ro/pdf/CCT7-8(2017)/p.609-619.pdf
https://www.cellulosechemtechnol.ro/pdf/CCT7-8(2017)/p.665-672.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drying: Dry the purified CMC product in an oven (e.g., at 105 °C) to a constant weight.[11]

This protocol is based on the reaction with sodium disulfide followed by reduction.[15]

Materials:

Sodium Sulfide (Na₂S·9H₂O)

Sulfur Powder (S)

Sodium 2-Chloroacetate (ClCH₂COONa) solution

Sodium Hydrosulfide (NaSH) solution

Sodium Sulfite (Na₂SO₃) solution

Hydrochloric Acid (HCl) for acidification

Solvent for extraction (e.g., Di-isopropyl ether)

Procedure:

Prepare Sodium Disulfide: Dissolve sodium sulfide in water, add sulfur powder, and heat

(e.g., to 70 °C) with stirring for about 1 hour to form sodium disulfide. Cool the solution.[15]

Synthesize Dithio-diacetate: Add a 40% sodium chloroacetate solution to the sodium

disulfide solution at a controlled temperature (e.g., 45 °C) and react for 30 minutes.[15]

Reduction: Add solutions of sodium hydrosulfide and sodium sulfite to the reaction mixture.

Heat the mixture (e.g., to 80 °C) and react for 30 minutes. Cool the solution.[15]

Acidification and Extraction: Acidify the cooled reaction mixture with hydrochloric acid.

Extract the resulting thioglycolic acid using an organic solvent like di-isopropyl ether.[16]

Purification: Distill the organic extract to remove the solvent and obtain the purified

thioglycolic acid product.[15][16]
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This protocol is adapted from standard methods using iodoacetate, a chemically similar

alkylating agent.[17][18]

Materials:

Protein sample

Buffer (e.g., 100 mM Tris pH 8.5 or 100 mM Ammonium Bicarbonate)

Reducing Agent: Dithiothreitol (DTT)

Alkylating Agent: Sodium 2-Chloroacetate (ClCH₂COONa)

Chaotrope (optional, for resistant proteins): Urea or Guanidine HCl

Procedure:

Protein Solubilization: Dissolve the protein (e.g., 1 mg) in 1 mL of buffer. If the protein has

buried disulfide bonds, a denaturant like 6 M Guanidine HCl or 8 M Urea can be included in

the buffer.[19]

Reduction: Add DTT to a final concentration of 10-20 mM (e.g., 10 µL of 1 M DTT). Incubate

at 37°C for 1 hour or at room temperature for 4 hours to reduce all disulfide bonds to free

thiols.[17] Cool the sample to room temperature if heated.

Alkylation: Prepare a fresh solution of sodium 2-chloroacetate in the reaction buffer. Add the

alkylating solution to the reduced protein sample in a 2- to 5-fold molar excess over the total

DTT concentration. Let the reaction proceed for 30-45 minutes at room temperature in the

dark.

Quenching: Quench the reaction by adding a small amount of a thiol-containing reagent,

such as DTT or 2-mercaptoethanol, to react with any excess sodium 2-chloroacetate.[17]

Purification: Remove excess reagents and byproducts from the S-carboxymethylated protein

using methods such as dialysis, size-exclusion chromatography (spin columns), or reverse-

phase HPLC. The purified protein is now ready for subsequent analysis, such as enzymatic

digestion and mass spectrometry.
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Toxicological Profile
Sodium 2-chloroacetate is classified as toxic if swallowed and is an irritant to the skin.[15][20] It

is also very toxic to aquatic life.[8][20]

Table 2: Acute Toxicity of Sodium 2-Chloroacetate

Species Route LD₅₀ (mg/kg) Source(s)

Rat Oral 76 - 580 [1][7]

Rat Dermal >2000 [1][7]

Mouse Oral 165 - 339 [1][7]

Guinea Pig Oral 80 - 115 [1][7]

Rabbit Oral 156 [1][7]

Golden Hamster Oral 245 [1]

Skin and Eye Irritation: A 25% aqueous solution was found to be mildly irritating to the eyes

in rabbits.[1][7] It is considered a non-corrosive skin irritant.[1][7][15]

Sensitization: Not indicated to be a skin sensitizer.[1][7]

Mechanism of Toxicity
The toxicity of chloroacetate is not fully understood, but it is believed to involve several

mechanisms. After absorption, it can interfere with cellular metabolism.[20] Chloroacetic acid

and its salts are known to inhibit the tricarboxylic acid (TCA) cycle, which decreases the cellular

energy supply.[20] It also affects cellular components where sulfhydryl (-SH) groups are critical

for biological activity.[20] Studies on chloroacetic acid have shown it can bind to the enzyme

catalase, causing structural changes and a decrease in its antioxidant activity.[1]

Metabolically, chloroacetate can be converted to glycolic acid.[1][21]
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Proposed Mechanism of Chloroacetate Toxicity
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Caption: Simplified diagram of the proposed toxic mechanisms of Chloroacetate.

Safety and Handling
Proper safety precautions must be observed when handling sodium 2-chloroacetate due to its

toxicity.

Table 3: GHS Hazard Information
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Pictogram Class Hazard Statement

alt text
Acute toxicity, Oral (Category

3)

H301: Toxic if swallowed.[8]

[20]

alt text Skin irritation (Category 2)
H315: Causes skin irritation.[8]

[20]

alt text Eye irritation (Category 2)
H319: Causes serious eye

irritation.[8][20]

alt text

Hazardous to the aquatic

environment, acute hazard

(Category 1)

H400: Very toxic to aquatic life.

[8][20]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection (safety glasses or face shield).[10][21] In case of dust formation, use a

particulate filter respirator.[21]

Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Use in a

well-ventilated area. Do not eat, drink, or smoke when using this product. Wash hands

thoroughly after handling.[10][20][21]

First Aid:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[8][20]

If on Skin: Wash with plenty of soap and water. Remove contaminated clothing.[8][10]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[8][10][20]

Storage: Store locked up in a dry, well-ventilated place. Keep containers tightly closed. Store

separately from oxidizing agents, food, and feedstuffs.[8][21]

Disposal: Dispose of contents/container to an approved waste disposal plant. Discharge into

the environment must be avoided.[10][20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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